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Compound of Interest

Compound Name:
2-(Bromomethyl)-1-chloro-3-

nitrobenzene

CAS No.: 56433-01-3

Cat. No.: B123831

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core properties, applications, and

experimental considerations for 6-Chloro-2-nitrobenzyl bromide, a key reagent in photolabile

chemistry. Designed for researchers and professionals in drug development and chemical

biology, this document details its physicochemical characteristics, reactivity, and its role as a

photolabile protecting group.

Introduction
6-Chloro-2-nitrobenzyl bromide belongs to the family of ortho-nitrobenzyl compounds, which

are renowned for their utility as photolabile protecting groups (PPGs), often referred to as

"caging" groups. These molecules allow for the temporary inactivation of a bioactive

compound, which can then be released with spatiotemporal precision upon exposure to UV

light. This light-induced activation is a powerful tool in cell biology, pharmacology, and materials

science, enabling researchers to study dynamic processes with minimal invasion. The
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presence of the chloro-substituent at the 6-position can modulate the electronic properties and,

consequently, the photolytic efficiency and absorption wavelength of the chromophore.

Physicochemical Properties
The fundamental properties of 6-Chloro-2-nitrobenzyl bromide are summarized below. Data for

related isomers are provided for context, as specific experimental values for the 6-chloro

isomer are not widely published.

Property Value Source(s)

CAS Number 56433-01-3 [1]

Molecular Formula C₇H₅BrClNO₂ [1]

Molecular Weight 250.48 g/mol [1]

IUPAC Name
2-(bromomethyl)-1-chloro-3-

nitrobenzene

Appearance
Pale yellow solid (presumed,

based on isomers)
[2]

Melting Point
44-46 °C (for 2-nitrobenzyl

bromide)
[3]

Solubility

Insoluble in water; Soluble in

organic solvents like

Chloroform, DMSO, Ethyl

Acetate (based on isomers)

[2]

Spectroscopic Data
While specific spectra for 6-Chloro-2-nitrobenzyl bromide are not available in public databases,

the expected spectral characteristics can be inferred from its structure and data from close

analogs.

¹H NMR: The spectrum is expected to show a characteristic singlet for the benzylic protons (-

CH₂Br) significantly downfield, likely in the range of 4.8-5.0 ppm, due to the deshielding

effects of the adjacent bromine and the aromatic ring. The aromatic protons would appear as
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complex multiplets between 7.5 and 8.2 ppm. For the related 2-nitrobenzyl bromide in

DMSO-d₆, the benzylic protons appear at 4.84 ppm, and aromatic protons are observed

between 7.55 and 8.05 ppm[4].

IR Spectroscopy: Key peaks would include strong absorptions corresponding to the nitro

group (NO₂) at approximately 1520-1530 cm⁻¹ (asymmetric stretch) and 1340-1350 cm⁻¹

(symmetric stretch). Aromatic C-H stretching would be observed around 3000-3100 cm⁻¹,

and C-Cl and C-Br stretching would appear in the fingerprint region below 800 cm⁻¹.

Mass Spectrometry: The mass spectrum would show a characteristic isotopic pattern for a

compound containing both bromine (⁷⁹Br/⁸¹Br ≈ 1:1) and chlorine (³⁵Cl/³⁷Cl ≈ 3:1), resulting in

a complex molecular ion cluster around m/z 249/251/253. Common fragmentation would

involve the loss of the bromine atom (-Br) to give a fragment around m/z 170/172, and

cleavage of the benzyl C-C bond[5].

Reactivity, Stability, and Handling
Reactivity and Stability: 6-Chloro-2-nitrobenzyl bromide is a reactive benzylic bromide. The

benzylic carbon is electrophilic and susceptible to nucleophilic substitution, which is the basis

for its use in protecting functional groups like alcohols, carboxylic acids, and amines. The

compound is expected to be sensitive to moisture and light. Like other nitroaromatics, it is

thermally stable to a point but may decompose energetically at high temperatures. It is

incompatible with strong bases, amines, and oxidizing agents[6].

Handling and Safety: Based on safety data for isomeric and related compounds, 6-Chloro-2-

nitrobenzyl bromide should be handled as a hazardous substance. It is expected to be

corrosive and cause severe skin burns and eye damage. It is also likely harmful if swallowed or

inhaled. Handling should be performed in a well-ventilated fume hood with appropriate

personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and

a lab coat. Store the compound in a tightly sealed container in a cool, dry, dark place, away

from incompatible materials.

Application as a Photolabile Protecting Group
The primary application of 6-Chloro-2-nitrobenzyl bromide is in the "caging" of bioactive

molecules. The ortho-nitrobenzyl moiety serves as a chromophore that, upon absorption of UV

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.chemicalbook.com/SpectrumEN_3958-60-9_1HNMR.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3958609&Mask=80
https://www.chembk.com/en/chem/4-Nitrobenzyl%20bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123831?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


light (typically in the 300-365 nm range), undergoes an intramolecular rearrangement to

release the protected molecule.

Mechanism of Photolysis (Uncaging)
The uncaging process proceeds via a well-established Norrish Type II photoreaction. This

intramolecular process is initiated by the photoexcitation of the nitro group, leading to the

abstraction of a benzylic hydrogen atom. This forms an aci-nitro intermediate, which then

rearranges to release the caged substrate and the byproduct, 6-chloro-2-nitrosobenzaldehyde.

The overall process is traceless, as light is the only "reagent" required for deprotection[7].

The workflow for using 6-Chloro-2-nitrobenzyl bromide as a photolabile protecting group is

depicted below.

Caging Reaction (Protection)

Uncaging Reaction (Deprotection)

Bioactive Molecule
(e.g., R-COOH, R-OH)

Caged (Inactive)
Compound

  Nucleophilic
  Substitution

6-Chloro-2-nitrobenzyl
Bromide

Caged (Inactive)
Compound
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6-Chloro-2-nitroso-
benzaldehyde

 Photolysis
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Workflow for caging and uncaging a bioactive molecule.

Experimental Protocols
While specific protocols for the 6-chloro isomer are not readily available, the following are

representative, generalized procedures based on established methods for related nitrobenzyl

bromides. Researchers should optimize these protocols for their specific substrates and

systems.

Synthesis of 6-Chloro-2-nitrobenzyl Bromide
This procedure is adapted from methods for synthesizing nitrobenzyl bromides via free-radical

bromination of the corresponding nitrotoluene[8][9].

Diagram of Synthesis Workflow:

2-Chloro-6-nitrotoluene
+ NBS/AIBN

in CCl4

Reflux under
Inert Atmosphere
with Light Source

Cool & Filter
Succinimide

Remove Solvent
(Rotary Evaporation)

Recrystallization
(e.g., from Hexane

or Ethanol)

6-Chloro-2-nitrobenzyl
Bromide

Click to download full resolution via product page

General synthesis workflow for 6-Chloro-2-nitrobenzyl bromide.

Methodology:

Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer,

dissolve 2-chloro-6-nitrotoluene (1.0 eq) in a dry, non-polar solvent such as carbon

tetrachloride (CCl₄) or chlorobenzene under an inert atmosphere (e.g., nitrogen or argon).

Initiation: Add N-Bromosuccinimide (NBS, 1.1 eq) and a radical initiator such as

azobisisobutyronitrile (AIBN, 0.05 eq) to the solution.

Reaction: Heat the mixture to reflux (approx. 77°C for CCl₄) while irradiating with a tungsten

lamp or a standard heat lamp to facilitate radical initiation. Monitor the reaction progress by
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TLC or GC-MS. The reaction is typically complete within 2-4 hours.

Workup: Once the starting material is consumed, cool the reaction mixture to room

temperature. The solid succinimide byproduct can be removed by vacuum filtration.

Isolation: Wash the filtrate with water and then with brine. Dry the organic layer over

anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced

pressure using a rotary evaporator.

Purification: The crude product is typically a solid that can be purified by recrystallization

from a suitable solvent system, such as ethanol or hexane, to yield the pure 6-Chloro-2-

nitrobenzyl bromide.

Caging of a Carboxylic Acid (General Protocol)
This protocol describes the protection of a carboxylic acid functional group by converting it into

a 6-chloro-2-nitrobenzyl ester.

Methodology:

Dissolution: Dissolve the carboxylic acid (1.0 eq) in a suitable aprotic solvent such as DMF

or acetonitrile.

Deprotonation: Add a non-nucleophilic base, such as cesium carbonate (Cs₂CO₃, 1.5 eq) or

DBU (1.2 eq), to the solution and stir at room temperature for 20-30 minutes to form the

carboxylate salt.

Alkylation: Add a solution of 6-Chloro-2-nitrobenzyl bromide (1.1 eq) in the same solvent to

the reaction mixture.

Reaction: Stir the reaction at room temperature. The reaction progress can be monitored by

TLC or LC-MS. Reactions are typically complete within 4-12 hours.

Workup and Purification: Upon completion, dilute the reaction mixture with ethyl acetate and

wash sequentially with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter,

and concentrate under reduced pressure. The resulting crude product can be purified by

silica gel column chromatography to yield the pure caged ester.
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Photolytic Deprotection (Uncaging Protocol)
This protocol outlines the general procedure for releasing the active molecule from its caged

form.

Methodology:

Sample Preparation: Dissolve the purified 6-chloro-2-nitrobenzyl-caged compound in a

suitable solvent. For biological experiments, this is often an aqueous buffer (e.g., PBS, TRIS)

containing a small amount of a co-solvent like DMSO or methanol to ensure solubility. The

concentration should be optimized based on the quantum yield of the caging group and the

desired final concentration of the active molecule.

Irradiation: Irradiate the solution with a UV light source. A medium-pressure mercury lamp

with filters to isolate the 365 nm line is commonly used[10]. Alternatively, UV LEDs with a

specific wavelength can be employed. The duration and intensity of irradiation will depend on

the concentration of the caged compound, the quantum yield, and the volume of the solution.

Monitoring: The progress of the uncaging reaction can be monitored by HPLC or UV-Vis

spectroscopy by observing the disappearance of the caged compound's peak and the

appearance of the released substrate's peak.

Post-Photolysis: The resulting solution contains the released active molecule, the 6-chloro-2-

nitrosobenzaldehyde byproduct, and any unreacted caged compound. For many biological

applications, this mixture is used directly. It is important to run control experiments to ensure

that the photolysis byproduct or the remaining caged compound do not interfere with the

biological system under investigation[11].

Conclusion
6-Chloro-2-nitrobenzyl bromide is a valuable, albeit not extensively characterized, member of

the photolabile protecting group family. Its utility stems from the core reactivity of the ortho-

nitrobenzyl scaffold, allowing for the light-mediated release of functional molecules. While it

shares mechanistic similarities with its more common isomers, the specific influence of the 6-

chloro substituent on its photophysical properties, such as quantum yield and absorption

maximum, requires further empirical study. The experimental protocols provided herein serve

as a robust starting point for researchers aiming to leverage this reagent for the precise
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spatiotemporal control of biological and chemical processes. As with all reactive and

photochemically active compounds, appropriate safety precautions are paramount during its

synthesis, handling, and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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